Dioxybenzone
Dioxybenzone
2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992)
2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones.
Dioxybenzone, or benzophenone-8, is an organic compound derived from [DB01878] that is used as a sunscreen agent. It absorbed UV-B and UV-AII rays. Dioxybenzone is an approved sunscreen ingredient in concentrations up to 3%.
2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones.
Dioxybenzone, or benzophenone-8, is an organic compound derived from [DB01878] that is used as a sunscreen agent. It absorbed UV-B and UV-AII rays. Dioxybenzone is an approved sunscreen ingredient in concentrations up to 3%.
Brand Name:
Vulcanchem
CAS No.:
131-53-3
VCID:
VC0002513
InChI:
InChI=1S/C14H12O4/c1-18-9-6-7-11(13(16)8-9)14(17)10-4-2-3-5-12(10)15/h2-8,15-16H,1H3
SMILES:
COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O
Molecular Formula:
C14H12O4
Molecular Weight:
244.24 g/mol
Dioxybenzone
CAS No.: 131-53-3
Cat. No.: VC0002513
Molecular Formula: C14H12O4
Molecular Weight: 244.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992) 2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones. Dioxybenzone, or benzophenone-8, is an organic compound derived from [DB01878] that is used as a sunscreen agent. It absorbed UV-B and UV-AII rays. Dioxybenzone is an approved sunscreen ingredient in concentrations up to 3%. |
|---|---|
| CAS No. | 131-53-3 |
| Molecular Formula | C14H12O4 |
| Molecular Weight | 244.24 g/mol |
| IUPAC Name | (2-hydroxy-4-methoxyphenyl)-(2-hydroxyphenyl)methanone |
| Standard InChI | InChI=1S/C14H12O4/c1-18-9-6-7-11(13(16)8-9)14(17)10-4-2-3-5-12(10)15/h2-8,15-16H,1H3 |
| Standard InChI Key | MEZZCSHVIGVWFI-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O |
| Canonical SMILES | COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O |
| Boiling Point | 338 to 347 °F at 1 mmHg (NTP, 1992) BP: 172 °C at 1 mm Hg |
| Colorform | Yellow powder |
| Melting Point | 68 °C MP: 70.6-77.2 °C |
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